5-(Benzylthio)-1,3,4-thiadiazole-2-thiol
Overview
Description
The compound 5-Benzylthio-1H-tetrazole (BTT) is an organic compound used as an activator in the synthesis of oligonucleotides . It reacts with the phosphoramidite group to form a highly reactive intermediate .
Synthesis Analysis
The synthesis of similar compounds involves the reaction of the phosphoramidite group with the activator to form a highly reactive intermediate .Molecular Structure Analysis
The molecular formula for 5-Benzylthio-1H-tetrazole is C8H8N4S .Chemical Reactions Analysis
The selected coupling agents for similar compounds are 1H-tetrazole and its derivatives [5-ethylthio-1H-tetrazole (ETT), 5-benzylthio-1H-tetrazole (BTT), and 5-[3,5-bis(trifluoromethyl)phenyl]-1H-tetrazole (Activator 42)], 4,5-dicyanoimidazole (DCI), some carboxylic acids, and various acid/azole complexes .Scientific Research Applications
Synthesis of Oligonucleotides
5-(Benzylthio)-1H-tetrazole (BTT activator) is used as an activator in the synthesis of oligonucleotides . The activator reacts with the phosphoramidite group to form a highly reactive intermediate. This intermediate then forms an internucleotide bond with the detritylated 5′-hydroxyl group of the growing oligonucleotide chain .
Anticancer Agents
A series of 1-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)-3-phenylurea derivatives were designed and synthesized as sorafenib analogs . These compounds were evaluated for their in vitro cytotoxicity effects against four different human cancer cells including MCF-7, HepG2, A549, and HeLa cell lines . Some of these compounds showed promising activities, especially against Hela cancer cells .
Antiviral Agents
The synthesis of purine conjugates with natural amino acids, including 2-Benzylthio-6-chloropurine, is a promising direction in the search for novel therapeutic agents. These compounds have been found to be highly active against various viruses.
Antimycobacterial Agents
Nucleic Acid Medicine Synthesis
5-(Benzylthio)-1H-tetrazole is used as a phosphorylating reagent for the synthesis of nucleotide 5’-O-Triphosphates, which are key components in nucleic acid medicine synthesis .
Antitumor Agents
The 1-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)-3-phenylurea derivatives have shown antitumor properties . These compounds significantly induced apoptotic cell death in HeLa cancer cells and blocked the cell cycle at the sub-G1 phase .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
5-benzylsulfanyl-3H-1,3,4-thiadiazole-2-thione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2S3/c12-8-10-11-9(14-8)13-6-7-4-2-1-3-5-7/h1-5H,6H2,(H,10,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBLXSSRRVRLOEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NNC(=S)S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Benzylthio)-1,3,4-thiadiazole-2-thiol | |
CAS RN |
4858-36-0 |
Source
|
| Record name | 5-(BENZYLTHIO)-1,3,4-THIADIAZOLE-2-THIOL | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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